Cas no 5531-77-1 (ethyl 10-methyl-11H-benzo[a]carbazole-9-carboxylate)

• Product Name: ethyl 10-methyl-11H-benzo[a]carbazole-9-carboxylate
• CAS No: 5531-77-1
• MF: C₂₀H₁₇NO₂
• MW: 303.354485273361
• CID: 2627335
• PubChem ID: 258083
• Update Time: 2025-04-21

ethyl 10-methyl-11H-benzo[a]carbazole-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 10-methyl-11H-benzo[a]carbazole-9-carboxylate
• NSC-86756
• DTXSID00970638
• 5531-77-1
• NSC86756
• FVFLUMOUYSOFGP-UHFFFAOYSA-N

• Inchi： 1S/C20H17NO2/c1-3-23-20(22)14-10-11-16-17-9-8-13-6-4-5-7-15(13)19(17)21-18(16)12(14)2/h4-11,21H,3H2,1-2H3
• InChI Key： FVFLUMOUYSOFGP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1C)NC1C3C=CC=CC=3C=CC=12)=O

Computed Properties

• Exact Mass: 303.12601
• Monoisotopic Mass: 303.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09
• LogP: 4.95940